Cas no 1227465-67-9 (1-(1H-Indol-1-yl)propan-2-amine)

• Product Name: 1-(1H-Indol-1-yl)propan-2-amine
• CAS No: 1227465-67-9
• MF: C₁₁H₁₄N₂
• MW: 174.242262363434
• MDL: MFCD16556104
• CID: 1085744
• PubChem ID: 20806570
• Update Time: 2025-04-20

1-(1H-Indol-1-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1H-Indol-1-yl)propan-2-amine
• 1-indol-1-ylpropan-2-amine
• I+/--Methyl-1H-indole-1-ethanamine
• 1-(INDOL-1-YL)PROPAN-2-AMINE
• DTXSID401303574
• BS-38944
• 2-(indol-1-yl)-1-methylethylamine
• 1227465-67-9
• SCHEMBL2212318
• AKOS006333300
• MFCD16556104

• MDL： MFCD16556104
• Inchi： 1S/C11H14N2/c1-9(12)8-13-7-6-10-4-2-3-5-11(10)13/h2-7,9H,8,12H2,1H3
• InChI Key： OZPPCCIRSILHOZ-UHFFFAOYSA-N
• SMILES： N1(C=CC2C=CC=CC1=2)CC(C)N

Computed Properties

• Exact Mass: 174.115698455g/mol
• Monoisotopic Mass: 174.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 31Ų